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Compound of Interest
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Cat. No.: B1196316

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the 18 structural isomers of octane (C8H18),
detailing their physical and chemical properties, experimental analysis protocols, and structural
classifications. The information presented is intended to serve as a valuable resource for
professionals in chemical research, materials science, and pharmacology.

Introduction to Octane Isomers

Octane, with the molecular formula C8H18, is a saturated hydrocarbon belonging to the alkane
series. It exists as 18 structural isomers, each with the same molecular weight but distinct
arrangements of carbon atoms. This structural diversity leads to significant variations in their
physical and chemical properties, which are critical for their various applications, most notably
as components of gasoline. The degree of branching in the carbon chain is a key determinant
of these properties, influencing factors such as boiling point, melting point, density, and,
crucially, the octane rating, which is a measure of a fuel's resistance to knocking or autoignition
in an internal combustion engine.

Classification and Structure of C8H18 Isomers

The 18 structural isomers of C8H18 can be systematically classified based on the branching of
their carbon backbone. This classification aids in understanding the structure-property
relationships among the isomers. The primary classifications are straight-chain, singly-
branched, doubly-branched, triply-branched, and quadruply-branched alkanes.
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and Their Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196316#isomers-of-c8h18-and-their-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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